Cas no 943-78-2 (Benzene, (hexylthio)-)

• Product Name: Benzene, (hexylthio)-
• CAS No: 943-78-2
• MF: C₁₂H₁₈S
• MW: 194.336322307587
• CID: 752313
• PubChem ID: 10012875
• Update Time: 2025-04-19

Benzene, (hexylthio)- Chemical and Physical Properties

Names and Identifiers

• Benzene, (hexylthio)-
• hexyl phenyl sulfide
• J-620008
• (HEXYLSULFANYL)BENZENE
• 943-78-2
• DTXSID501034388
• SCHEMBL5168141
• Phenyl(hexyl)sulfide

• Inchi： 1S/C12H18S/c1-2-3-4-8-11-13-12-9-6-5-7-10-12/h5-7,9-10H,2-4,8,11H2,1H3
• InChI Key： DOHLZBMKORLTKE-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)CCCCCC

Computed Properties

• Exact Mass: 194.11292175g/mol
• Monoisotopic Mass: 194.11292175g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 6
• Complexity: 106
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 25.3Ų

Experimental Properties

• Density: 0.958
• Boiling Point: 278.105°C at 760 mmHg
• Flash Point: 118.913°C
• Refractive Index: 1.529

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers